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Compound of Interest

Compound Name: AND-302

Cat. No.: B15558568 Get Quote

This document provides essential safety and logistical information for the proper disposal of

AND-302, a compound paste primarily hazardous due to its hydrogen chloride content. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and disposal in a laboratory setting.

Hazardous Components
The primary hazardous components in AND-302 are summarized below.

Hazardous
Component

CAS # Concentration OSHA PEL ACGIH TWA

Hydrochloric acid 7647-01-0 <10 % 5 ppm 5 ppm

Ferric chloride 7705-08-0 <3 % NA NA

Data sourced from the Compound 302 Safety Data Sheet.[1]

Personal Protective Equipment (PPE)
Before handling AND-302, ensure the following personal protective equipment is worn:

Eye Protection: Splash-proof safety goggles.[1]

Hand Protection: Chemically resistant gloves without any signs of wear.[1]
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Respiratory Protection: In confined spaces or when an acidic odor is noticeable, use a

breathing apparatus to prevent inhalation of hydrogen chloride gas, which evaporates as the

paste dries.[1]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.

Experimental Protocol: Spill Neutralization and
Disposal
This protocol details the step-by-step procedure for the safe cleanup and disposal of an AND-
302 spill.

Materials:

Alkaline material (e.g., agricultural lime/granulated limestone)

Scoop or other suitable tool for collection

Plastic container for hazardous waste

Personal Protective Equipment (PPE) as specified above

Procedure:

Ensure Proper Ventilation: Ventilate the area of the spill to remove any evolved hydrogen

chloride gas.[1][2] If a noticeable acidic odor is present, move to fresh air until ventilation is

adequate.[1]

Treat with Alkaline Material: Liberally cover the spilled AND-302 paste with an alkaline

material such as agricultural lime.[1][2] This will neutralize the acidic components of the

paste.

Collect the Neutralized Mixture: Carefully scoop up the resulting mixture of AND-302 and

alkaline material.[1][2]

Containerize for Disposal: Place the collected waste into a designated and clearly labeled

plastic container for hazardous waste.[1][2]
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Dispose as Hazardous Waste: The container with the neutralized AND-302 waste must be

disposed of in accordance with federal, state, and local hazardous waste regulations.

Decontaminate and Launder: Remove any clothing that has been contaminated with the

paste and launder it before reuse. Wash exposed skin with soap and water.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AND-302.
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Caption: Workflow for the safe disposal of AND-302 spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15558568?utm_src=pdf-body-img
https://www.benchchem.com/product/b15558568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Eye Contact: Immediately flush eyes with clean water for 15 minutes. If irritation persists,

seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.[1]

Inhalation: If an acidic odor is detected, move to an area with fresh air until proper ventilation

is established.[1]

Ingestion: Do not induce vomiting. Administer antacids (excluding sodium bicarbonate) and

seek immediate medical help.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

